Cas no 2167328-55-2 (2-(1-aminocyclopentyl)propanoic acid)

• Product Name: 2-(1-aminocyclopentyl)propanoic acid
• CAS No: 2167328-55-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5963017
• PubChem ID: 130408296
• Update Time: 2025-06-09

2-(1-aminocyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopentyl)propanoic acid
• EN300-1297065
• SCHEMBL19331843
• 2167328-55-2

• Inchi： 1S/C8H15NO2/c1-6(7(10)11)8(9)4-2-3-5-8/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： SJYVYYLBXRERMM-UHFFFAOYSA-N
• SMILES： OC(C(C)C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(1-aminocyclopentyl)propanoic acid

Introduction to 2-(1-aminocyclopentyl)propanoic acid (CAS No. 2167328-55-2)

2-(1-aminocyclopentyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167328-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopentyl ring linked to a propanoic acid moiety via an amine group, presents a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine. The presence of both an amine and a carboxylic acid functionality makes it a versatile intermediate, capable of participating in various chemical transformations relevant to medicinal chemistry.

The structural motif of 2-(1-aminocyclopentyl)propanoic acid combines the rigidity of the cyclopentane ring with the flexibility of the propanoic acid side chain, offering a balance between steric hindrance and reactivity. This feature is particularly valuable in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents where precise spatial orientation and functional group accessibility are critical. The amine group, in particular, serves as a nucleophilic center that can engage in condensation reactions, Schiff base formations, or coupling with carboxylic acid derivatives via amide bond formation.

In recent years, there has been growing interest in heterocyclic compounds incorporating cyclopentyl rings due to their prevalence in natural products and biological active molecules. The 1-aminocyclopentyl moiety found in this compound is reminiscent of structures found in certain bioactive alkaloids and pharmacophores. For instance, derivatives of cyclopentylamine have been explored for their potential as serotonin receptor modulators, which are relevant in the treatment of neurological disorders such as depression and anxiety. The propanoic acid component further extends the synthetic possibilities, allowing for derivatization into esters, amides, or other functionalized derivatives that may enhance solubility or metabolic stability.

From a synthetic perspective, 2-(1-aminocyclopentyl)propanoic acid can be synthesized through various routes depending on the desired purity and scale. One common approach involves the reaction of cyclopentanone with ammonia or ammonium hydroxide to form 1-cyclopentenylamine, followed by functionalization at the terminal carbon to introduce the propanoic acid moiety. Alternatively, palladium-catalyzed cross-coupling reactions could be employed to construct the cyclopentylamine core from more readily available precursors. The choice of synthetic pathway often depends on factors such as cost-effectiveness, yield optimization, and environmental considerations.

The pharmacological relevance of 2-(1-aminocyclopentyl)propanoic acid (CAS No. 2167328-55-2) has been explored in several preclinical studies aimed at identifying novel therapeutic candidates. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways or neurotransmitter systems. For example, computational modeling studies have indicated that this compound may exhibit binding affinity for certain G-protein coupled receptors (GPCRs), which are key targets in drug development due to their role in mediating a wide range of physiological processes.

Moreover, the compound’s ability to undergo derivatization opens up avenues for structure-activity relationship (SAR) studies. By systematically modifying the functional groups attached to the cyclopentyl ring or the propanoic acid side chain, researchers can fine-tune its pharmacological profile to achieve desired effects while minimizing off-target interactions. Such modifications might include introducing hydrophobic or hydrophilic substituents to alter solubility properties or incorporating aromatic rings to enhance binding affinity through π-stacking interactions.

In academic research circles, 2-(1-aminocyclopentyl)propanoic acid has been utilized as a building block for more complex molecules with specialized functions. For instance, its incorporation into peptidomimetics has shown promise in mimicking natural peptide sequences while offering improved pharmacokinetic properties. Additionally, its use as a precursor for radiolabeled compounds has been investigated for applications in positron emission tomography (PET) imaging studies aimed at visualizing biological processes at the molecular level.

The chemical reactivity of 2-(1-aminocyclopentyl)propanoic acid also makes it valuable for studying reaction mechanisms and developing new synthetic methodologies. The amine group can participate in Michael additions or nucleophilic substitutions with appropriate electrophiles, while the carboxylic acid can undergo esterification or amidation reactions under mild conditions. These transformations are fundamental to many synthetic strategies employed in organic chemistry and provide insights into how functional groups influence reaction outcomes.

As our understanding of molecular interactions continues to evolve through advances in computational chemistry and high-throughput screening technologies, compounds like 2-(1-aminocyclopentyl)propanoic acid (CAS No. 2167328-55-2) are likely to play an increasingly important role in drug discovery pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and central nervous system disorders. By leveraging their synthetic versatility and pharmacological potential, researchers can develop novel therapeutics that address unmet medical needs more effectively than ever before.

In conclusion,2-(1-aminocyclopentyl)propanoic acid represents a promising candidate for further exploration in pharmaceutical research due to its distinctive chemical structure and functional attributes. Its potential applications span diverse areas of medicinal chemistry—from enzyme inhibition to receptor modulation—and its synthetic accessibility allows for extensive derivatization studies. As ongoing research continues to uncover new insights into its biological activity, this compound is poised to contribute significantly to advancements in healthcare solutions.